Cas no 918417-75-1 (1,5-Pentanedione, 1,5-diphenyl-3-(3-pyridinyl)-)

• Product Name: 1,5-Pentanedione, 1,5-diphenyl-3-(3-pyridinyl)-
• CAS No: 918417-75-1
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 776455
• PubChem ID: 71427261
• Update Time: 2025-04-19

1,5-Pentanedione, 1,5-diphenyl-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanedione, 1,5-diphenyl-3-(3-pyridinyl)-
• 1,5-diphenyl-3-pyridin-3-ylpentane-1,5-dione
• 1,5-Diphenyl-3-(pyridin-3-yl)pentane-1,5-dione
• 918417-75-1
• DTXSID60846007

• Inchi： 1S/C22H19NO2/c24-21(17-8-3-1-4-9-17)14-20(19-12-7-13-23-16-19)15-22(25)18-10-5-2-6-11-18/h1-13,16,20H,14-15H2
• InChI Key： PRDGNQUFAJXDGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C1C=NC=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.141578849g/mol
• Monoisotopic Mass: 329.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47Ų